Cas no 2145444-38-6 (2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide)
2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide
- 2145444-38-6
- EN300-1300862
-
- Inchi: 1S/C8H14N4O/c1-5-6(4-11-12(5)2)3-7(9)8(10)13/h4,7H,3,9H2,1-2H3,(H2,10,13)
- InChI Key: IELPUGYEDXLJKU-UHFFFAOYSA-N
- SMILES: O=C(C(CC1C=NN(C)C=1C)N)N
Computed Properties
- Exact Mass: 182.11676108g/mol
- Monoisotopic Mass: 182.11676108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 86.9Ų
2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1300862-1.0g |
2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide |
2145444-38-6 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1300862-50mg |
2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide |
2145444-38-6 | 50mg |
$888.0 | 2023-09-30 | ||
| Enamine | EN300-1300862-100mg |
2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide |
2145444-38-6 | 100mg |
$930.0 | 2023-09-30 | ||
| Enamine | EN300-1300862-250mg |
2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide |
2145444-38-6 | 250mg |
$972.0 | 2023-09-30 | ||
| Enamine | EN300-1300862-500mg |
2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide |
2145444-38-6 | 500mg |
$1014.0 | 2023-09-30 | ||
| Enamine | EN300-1300862-1000mg |
2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide |
2145444-38-6 | 1000mg |
$1057.0 | 2023-09-30 | ||
| Enamine | EN300-1300862-2500mg |
2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide |
2145444-38-6 | 2500mg |
$2071.0 | 2023-09-30 | ||
| Enamine | EN300-1300862-5000mg |
2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide |
2145444-38-6 | 5000mg |
$3065.0 | 2023-09-30 | ||
| Enamine | EN300-1300862-10000mg |
2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide |
2145444-38-6 | 10000mg |
$4545.0 | 2023-09-30 |
2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide
Research Brief on 2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide (CAS: 2145444-38-6): Recent Advances and Applications
The compound 2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide (CAS: 2145444-38-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique pyrazole-based structure and amide functionality make it a promising scaffold for the development of novel bioactive molecules.
Recent studies have explored the synthetic pathways for 2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthesis involving a key Suzuki-Miyaura coupling reaction, which improved the overall efficiency of the process. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.
In terms of biological activity, preliminary in vitro assays have demonstrated that 2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide exhibits moderate inhibitory effects against several kinase targets, including JAK2 and EGFR. These findings were corroborated by molecular docking studies, which suggested that the compound binds to the ATP-binding site of these kinases. Further investigations are underway to elucidate its mechanism of action and to optimize its potency through structural modifications.
One of the most promising applications of this compound lies in its potential as an anti-inflammatory agent. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that 2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide significantly reduced the production of pro-inflammatory cytokines in macrophage cell lines. The study also noted a favorable toxicity profile, with no observed cytotoxicity at therapeutic concentrations.
Despite these encouraging results, challenges remain in the development of 2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide as a drug candidate. Pharmacokinetic studies have indicated limited oral bioavailability, prompting researchers to explore prodrug strategies and formulation improvements. Additionally, the compound's selectivity profile needs further refinement to minimize off-target effects.
In conclusion, 2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide represents a promising lead compound with diverse therapeutic potential. Ongoing research aims to address its current limitations while expanding its applications in oncology, inflammation, and other disease areas. The compound's unique chemical features and demonstrated biological activity make it a valuable subject for future investigations in drug discovery and development.
2145444-38-6 (2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)